(1-(tert-Butoxycarbonyl)-6-(methoxycarbonyl)-1H-indol-2-yl)boronic acid

Specification

• CAS No.: 848357-46-0
• Molecular Formula: C15H18BNO6
• Molecular Weight: 319.12 g/mol
• IUPAC Name: [6-methoxycarbonyl-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
• Standard InChI: InChI=1S/C15H18BNO6/c1-15(2,3)23-14(19)17-11-7-10(13(18)22-4)6-5-9(11)8-12(17)16(20)21/h5-8,20-21H,1-4H3
• Standard InChI Key: KQMBSTUEOCJFKS-UHFFFAOYSA-N
• SMILES: B(C1=CC2=C(N1C(=O)OC(C)(C)C)C=C(C=C2)C(=O)OC)(O)O
• Canonical SMILES: B(C1=CC2=C(N1C(=O)OC(C)(C)C)C=C(C=C2)C(=O)OC)(O)O

Introduction

(1-(tert-Butoxycarbonyl)-6-(methoxycarbonyl)-1H-indol-2-yl)boronic acid is a complex organic compound with a molecular formula of C15H18BNO6 and a molecular weight of 319.12 g/mol. This compound is a boronic acid derivative of indole, which is a heterocyclic aromatic organic compound. It is commonly used in organic synthesis and medicinal chemistry due to its versatility and reactivity.

Chemical Data Table

Property	Value
Molecular Formula	C15H18BNO6
Molecular Weight	319.12 g/mol
CAS Number	848357-46-0
PubChem CID	46201470
InChI Key	KQMBSTUEOCJFKS-UHFFFAOYSA-N

Applications in Organic Synthesis and Medicinal Chemistry

This compound is utilized as an intermediate in various organic synthesis reactions, particularly in the development of pharmaceuticals. It is involved in cross-coupling reactions, which are essential for forming complex molecules. Additionally, its applications extend to bioconjugation processes, enhancing drug delivery systems by facilitating the attachment of biomolecules to surfaces or other molecules.

Safety and Handling

Handling (1-(tert-Butoxycarbonyl)-6-(methoxycarbonyl)-1H-indol-2-yl)boronic acid requires caution due to its potential hazards. It is classified with hazard statements H315, H319, and H335, indicating risks of skin and eye irritation and respiratory tract irritation. Proper storage conditions include maintaining an inert atmosphere and storing the compound in a freezer at temperatures below -20°C.

Safety Information Table

Hazard Statement	Description
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.

Research Findings and Future Directions

Research on (1-(tert-Butoxycarbonyl)-6-(methoxycarbonyl)-1H-indol-2-yl)boronic acid is focused on its role in pharmaceutical development, particularly in targeted cancer therapies. Its ability to participate in cross-coupling reactions makes it a valuable reagent in organic synthesis. Future studies may explore its potential in material science and analytical chemistry, similar to related compounds like (1-(tert-Butoxycarbonyl)-5-methoxy-1H-indol-2-yl)boronic acid.